Silane, triethyl(1Z)-1-hexenyl-

• CAS No.: 62621-38-9
• Molecular Formula: C12H26Si
• Molecular Weight: 198.42 g/mol
• IUPAC Name: triethyl(hex-1-enyl)silane
• InChI: InChI=1S/C12H26Si/c1-5-9-10-11-12-13(6-2,7-3)8-4/h11-12H,5-10H2,1-4H3
• InChI Key: JDYCKPYEJSVMSS-UHFFFAOYSA-N
• Canonical SMILES: CCCCC=C[Si](CC)(CC)CC

Description

Silane, triethyl(1Z)-1-hexenyl- is a useful research compound. Its molecular formula is C12H26Si and its molecular weight is 198.42 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stock solution containing 5 mg of bis[(trimethylsilyl)methyl]iron(II) terpyridine and 0.60 g of toluene was charged into a scintillation vial in a nitrogen filled drybox. The toluene was removed in vacuo followed by addition of 0.114 g (1.4 mmol) of 1-hexene. To the same vial, 0.105 g (0.90 mmol) of Et3SiH was added. The vial was sealed with a small amount Krytox grease and electrical tape, removed from the drybox and placed in a 95° C. oil bath. The concentration of the iron complex was less than 0.1 mol % relative to the silane, and the reaction time was 4 hours to achieve greater than 90% conversion to (CH3CH2)3Si—(CH2)5—CH3. Less than 5% each of (CH3CH2)3Si—CH═CH—(CH2)3—CH3 and (CH3CH2)2(H)Si—(CH2)5—CH3 were formed.